Cas no 907989-00-8 (5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one)

• Product Name: 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one
• CAS No: 907989-00-8
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 6782635
• PubChem ID: 3240911
• Update Time: 2025-06-28

5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL1405138
• CS-0325917
• MCULE-6252801665
• SMR000023817
• 907989-00-8
• 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one
• 4-(4-chlorophenyl)-2,2-dimethyl-2,5-dihydro-1H-imidazol-5-one
• HMS2434I12
• STL103960
• SR-01000105052-1
• SR-01000105052
• 4-(4-chlorophenyl)-2,2-dimethyl-1H-imidazol-5-one
• MLS000087595
• BS-4311
• CCG-27769
• AKOS001787841

• Inchi： 1S/C11H11ClN2O/c1-11(2)13-9(10(15)14-11)7-3-5-8(12)6-4-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： RHNCAHPBAKEEPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(NC(C)(C)N=1)=O

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one

Research Brief on 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one (CAS: 907989-00-8)

The compound 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one (CAS: 907989-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazolone core and 4-chlorophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, making it a focal point for researchers aiming to develop novel pharmacophores.

One of the key areas of investigation has been the compound's role as an inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a unique binding mode that differentiates it from traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing next-generation anti-inflammatory agents with reduced side effects.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's utility in oncology. A preprint article from BioRxiv (2024) reported that 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one selectively targets the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. In vitro experiments using human cancer cell lines showed dose-dependent inhibition of cell growth, with minimal cytotoxicity to normal cells. The study also identified structural modifications that could enhance its bioavailability and tumor penetration, paving the way for further preclinical development.

The synthesis and optimization of 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one have also been a focus of recent work. A 2024 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route using microwave-assisted catalysis, which significantly reduces reaction times and improves purity. This methodological advancement addresses previous challenges in scaling up production, making the compound more accessible for further pharmacological evaluation. The study also explored derivatization strategies to expand the compound's chemical space, identifying several analogs with improved solubility and metabolic stability.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies, as noted in a recent review in Expert Opinion on Drug Discovery (2024), indicate that 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one exhibits moderate plasma stability but requires formulation optimization to enhance its oral bioavailability. Additionally, its potential off-target effects and long-term safety profile warrant further investigation. Collaborative efforts between academic and industrial researchers are underway to address these gaps, with several patents filed in 2024 covering novel formulations and therapeutic uses.

In conclusion, 5-(4-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazol-4-one (CAS: 907989-00-8) represents a versatile and promising scaffold in drug discovery, with applications spanning inflammation, oncology, and beyond. Its unique chemical structure and biological activity profile continue to inspire innovative research, positioning it as a compound of significant interest in the coming years. Future studies will likely focus on refining its pharmacological properties and advancing it through preclinical and clinical development stages.